molecular formula C10H17NO2 B8326460 4-Methyl-1-pyrrolidin-1-yl-pentane-1,2-dione

4-Methyl-1-pyrrolidin-1-yl-pentane-1,2-dione

Cat. No.: B8326460
M. Wt: 183.25 g/mol
InChI Key: FDTXZFKAXDYRET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-1-pyrrolidin-1-yl-pentane-1,2-dione is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H17NO2

Molecular Weight

183.25 g/mol

IUPAC Name

4-methyl-1-pyrrolidin-1-ylpentane-1,2-dione

InChI

InChI=1S/C10H17NO2/c1-8(2)7-9(12)10(13)11-5-3-4-6-11/h8H,3-7H2,1-2H3

InChI Key

FDTXZFKAXDYRET-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(=O)C(=O)N1CCCC1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Add oxalychloride (5.3 mL, 60.24 mmol, 1.6 eq.) slowly to the solution of 4-methyl-2-oxovaleric acid (4.90 g, 37.65 mmol, 1.0 eq.) in dichloromethane (50 mL) at 0° C. under nitrogen. Add Dimethylforamide (2 drops) last. Stir the reaction mixture overnight. Concentrate in vacuo. Add dichloromethane (100 mL). Add this solution to the solution of pyrrolidine (6.90 g, 97.02 mmol, 2.6 eq.) in dichloromethane (50 mL) at 0° C. slowly under nitrogen. Stir the reaction mixture for 1 hour at room temperature after addition. Wash with HCl (1 N) until the aqueous layer is acidic, then with aqueous saturated sodium chloride (2×20 mL) and water (2×30 mL). Dry the organic phase over MgSO4 and filter the drying reagent off. Concentrate in vacuo. Purify by column chromatography (0%→5% ethyl acetae in dichloromethane) to afford product (4.60 g, 66%).
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4.9 g
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6.9 g
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50 mL
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Yield
66%

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